Cas no 893787-23-0 (4'-{(4-chlorophenyl)methylsulfanyl}-1'H-spirocyclohexane-1,2'-quinazoline)

• Product Name: 4'-{(4-chlorophenyl)methylsulfanyl}-1'H-spirocyclohexane-1,2'-quinazoline
• CAS No: 893787-23-0
• MF: C₂₀H₂₁ClN₂S
• MW: 356.912142515183
• CID: 5439791
• Update Time: 2025-10-21

4'-{(4-chlorophenyl)methylsulfanyl}-1'H-spirocyclohexane-1,2'-quinazoline Chemical and Physical Properties

Names and Identifiers

• 4-[(4-chlorophenyl)methylsulfanyl]spiro[1H-quinazoline-2,1'-cyclohexane]
• Spiro[cyclohexane-1,2'(1'H)-quinazoline], 4'-[[(4-chlorophenyl)methyl]thio]-
• 4'-{(4-chlorophenyl)methylsulfanyl}-1'H-spirocyclohexane-1,2'-quinazoline

• Inchi： 1S/C20H21ClN2S/c21-16-10-8-15(9-11-16)14-24-19-17-6-2-3-7-18(17)22-20(23-19)12-4-1-5-13-20/h2-3,6-11,22H,1,4-5,12-14H2
• InChI Key： PVPRGESIVHUNAJ-UHFFFAOYSA-N
• SMILES： C12(N=C(SCC3=CC=C(Cl)C=C3)C3=C(N1)C=CC=C3)CCCCC2

Additional information on 4'-{(4-chlorophenyl)methylsulfanyl}-1'H-spirocyclohexane-1,2'-quinazoline

Recent Advances in the Study of 4'-{(4-chlorophenyl)methylsulfanyl}-1'H-spirocyclohexane-1,2'-quinazoline (CAS: 893787-23-0)

The compound 4'-{(4-chlorophenyl)methylsulfanyl}-1'H-spirocyclohexane-1,2'-quinazoline (CAS: 893787-23-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic quinazoline derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary research indicates that 4'-{(4-chlorophenyl)methylsulfanyl}-1'H-spirocyclohexane-1,2'-quinazoline may act as a modulator of certain enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. Its spirocyclic structure is believed to confer enhanced binding affinity and selectivity, which could translate into improved therapeutic efficacy and reduced off-target effects.

Recent in vitro and in vivo studies have demonstrated the compound's potential in targeting protein kinases and other signaling molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant inhibitory activity against a panel of kinases implicated in cancer progression. The researchers employed a combination of molecular docking simulations and biochemical assays to validate its mechanism of action, providing a solid foundation for further development.

Another notable aspect of this compound is its pharmacokinetic profile. Early-stage preclinical studies have shown favorable absorption and distribution characteristics, with moderate metabolic stability. These findings suggest that 4'-{(4-chlorophenyl)methylsulfanyl}-1'H-spirocyclohexane-1,2'-quinazoline could be a viable candidate for oral administration, a critical factor in its potential transition to clinical trials.

Despite these promising results, challenges remain in optimizing the compound's solubility and bioavailability. Researchers are currently exploring various formulation strategies, including the use of nanocarriers and prodrug approaches, to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into practical applications.

In conclusion, 4'-{(4-chlorophenyl)methylsulfanyl}-1'H-spirocyclohexane-1,2'-quinazoline represents a compelling area of research within the chemical biology and pharmaceutical sectors. Its unique structural attributes and promising biological activities position it as a potential lead compound for the development of novel therapeutics. Continued investigation into its mechanism of action, pharmacokinetics, and formulation optimization will be essential to fully realize its therapeutic potential.